1-Chloro-2-(propane-1-sulfonyl)benzene

• IUPAC Name: 1-chloro-2-propylsulfonylbenzene
• InChI: InChI=1S/C9H11ClO2S/c1-2-7-13(11,12)9-6-4-3-5-8(9)10/h3-6H,2,7H2,1H3
• InChI Key: REZUJFQNSOAMPW-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=CC=CC=C1Cl
• Molecular Formula: C9H11ClO2S
• DSSTOX Substance ID: DTXSID00611998
• Molecular Weight: 218.70 g/mol
• CAS RN: 89265-33-8

Description

“1-Chloro-2-(propane-1-sulfonyl)benzene” is an organic compound that contains a benzene ring, a chlorine atom, and a propane-1-sulfonyl group. The presence of these functional groups suggests that it could participate in a variety of chemical reactions.

Molecular Structure Analysis

The benzene ring in the molecule is a planar, cyclic structure with delocalized π electrons. The chlorine atom and the propane-1-sulfonyl group are attached to the benzene ring, likely at the 1 and 2 positions respectively.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, compounds with similar structures often undergo reactions at the benzylic position. These can include free radical bromination, nucleophilic substitution, and oxidation.

Scientific Research Applications

Enhanced Reactivity in Friedel-Crafts Sulfonylation

1-Chloro-2-(propane-1-sulfonyl)benzene demonstrates enhanced reactivity in Friedel-Crafts sulfonylation reactions. This was observed in a study where 1-butyl-3-methylimidazolium chloroaluminate ionic liquids were used as a reaction medium and Lewis acid catalyst for sulfonylation of benzene and its derivatives. The process yielded nearly quantitative yields of diaryl sulfones under ambient conditions. This suggests a significant potential for 1-Chloro-2-(propane-1-sulfonyl)benzene in facilitating efficient sulfonylation reactions (Nara, Harjani, & Salunkhe, 2001).

Synthesis of Novel Chemical Structures

Research has shown that 1-Chloro-2-(propane-1-sulfonyl)benzene can be utilized in the synthesis of novel chemical structures. For example, substituted benzaldehydes from the vanillin series have been condensed with propane-1,2-diol and 3-chloropropane-1,2-diol in the presence of sulfonated cation exchangers, leading to the formation of substituted 1,3-dioxolanes (Dikusar et al., 2012).

Formation of Sulfonic Esters

The compound has been used in reactions to form sulfonic esters. 2,2-Bis(alkoxy-NNO-azoxy)propane-1,3-diols reacted with sulfonyl chlorides, yielding methane-, trifluoromethane-, benzene, and toluenesulfonates. These sulfonic esters are previously unknown and represent a novel application in chemical synthesis (Zyuzin, 2014).

Involvement in Catalytic Processes

The molecule has been involved in various catalytic processes. For instance, it has been used in sulfonylation reactions of 2-alkynyl and 2-alkenyl alcohols using a combination of tertiary amine and potassium carbonate. This method was noted for its safety and efficiency, indicating the compound's potential in facilitating complex chemical reactions (Tanabe et al., 1995).

Mechanism of Action

The mechanism of action would depend on the specific reaction. For electrophilic aromatic substitution reactions, the mechanism typically involves the attack of an electrophile on the aromatic ring, forming a cationic intermediate. The aromatic ring is then regenerated by loss of a proton.